![molecular formula C10H8N2O B010223 2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one CAS No. 19950-82-4](/img/structure/B10223.png)
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Overview
Description
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one is a nitrogen-containing heterocyclic compound . It is a part of the benzimidazole family, which is a significant class of organic molecules that are widely used in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a topic of interest in recent years . The synthetic approaches are grouped according to the degree of saturation of the product pyrroloimidazole ring . An improved, scalable synthetic route to this compound has been reported, which is applicable to analogue synthesis and the synthesis of related natural products .Molecular Structure Analysis
The molecular structure of this compound is complex and involves multiple bonds . The structure types of pyrrolo[1,2-a]imidazoles may be distinguished depending on the degree of saturation .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse and involve multiple steps . The formation of multiple bonds via a domino process consisting of the chemoselective Kabachnik–Fields reaction and intramolecular cyclodehydration has been reported .Future Directions
The future directions in the research of 2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one could involve further exploration of its synthesis methods, use in organic synthesis, and medical and biological studies . The development of new drug candidates using this compound due to its wide spectrum of biological activity is also a promising direction .
properties
IUPAC Name |
2,3-dihydropyrrolo[1,2-a]benzimidazol-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O/c13-10-6-5-9-11-7-3-1-2-4-8(7)12(9)10/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVMGEJFIDWDQGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2C1=NC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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